N'-Benzyl-N'-(2-bromoacetyl)-hydrazinecarboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[benzyl-(2-bromoacetyl)amino]carbamate
• InChI: InChI=1S/C14H19BrN2O3/c1-14(2,3)20-13(19)16-17(12(18)9-15)10-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,16,19)
• InChI Key: ZESJMRMPDHYYNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NN(CC1=CC=CC=C1)C(=O)CBr
• Molecular Formula: C14H19BrN2O3
• Molecular Weight: 343.22 g/mol
• CAS No.: 500022-32-2

Description

N'-Benzyl-N'-(2-bromoacetyl)-hydrazinecarboxylic acid tert-butyl ester, commonly referred to as BHATB, is an organic compound used for a variety of scientific research applications. BHATB is a colorless, crystalline solid that is soluble in chloroform and other organic solvents. It is a versatile compound that can be used for a range of synthetic transformations and as a reagent in various biochemical and physiological experiments.

Scientific Research Applications

• Synthesis Methods and Protecting Groups : A study by Kinoshita, Ishikawa, and Kotake (1979) discusses a method for preparing N-benzyloxycarbonyl hydroxy amino acid t-butyl esters, utilizing aceto-acetyl as a protecting group, which is relevant for compounds like N'-Benzyl-N'-(2-bromoacetyl)-hydrazinecarboxylic acid tert-butyl ester (H. Kinoshita, Hajime Ishikawa, & H. Kotake, 1979).

• Chemical Transformations and Synthesis : Lasch and Heinrich (2015) explored the allylation and benzylation of phenylazocarboxylic tert-butyl esters, demonstrating the use of similar compounds in chemical synthesis (Roman Lasch & M. Heinrich, 2015).

• Facile Synthesis Approaches : A facile synthesis method for N-protected amino acids tert-butyl ester derivatives was presented by Chevallet et al. (1993), which is relevant for understanding the synthesis of similar ester compounds (Pierre Chevallet et al., 1993).

• Peptide Synthesis : Stavropoulos et al. (2004) demonstrated the use of polymer-bound N-tritylhydrazines in the solid-phase synthesis of partially protected peptide hydrazides, which is applicable to the synthesis of peptide-related compounds using tert-butyl esters (G. Stavropoulos et al., 2004).

• Synthesis of N-Boc-α-amino acids with nucleobase residues : Lenzi, Reginato, and Taddai (1995) worked on transforming N-Boc-Glutamic acid α-benzyl ester into various derivatives useful for synthesizing chiral peptidic nucleic acids (PNA), demonstrating applications in nucleic acid chemistry (A. Lenzi, G. Reginato, & M. Taddai, 1995).